Cas no 1049245-42-2 (4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide)

• Product Name: 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide
• CAS No: 1049245-42-2
• MF: C₂₀H₂₁N₅O₃
• MW: 379.412443876266
• CID: 6039417
• PubChem ID: 25817234
• Update Time: 2025-05-24

4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide
• VU0633296-1
• F5072-4193
• AKOS024494877
• 4-(6-(furan-2-yl)pyridazin-3-yl)-N-(4-methoxyphenyl)piperazine-1-carboxamide
• 1049245-42-2

• Inchi： 1S/C20H21N5O3/c1-27-16-6-4-15(5-7-16)21-20(26)25-12-10-24(11-13-25)19-9-8-17(22-23-19)18-3-2-14-28-18/h2-9,14H,10-13H2,1H3,(H,21,26)
• InChI Key： YSMNTOHNYMPFBT-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OC)C=C2)=O)CCN(C2=NN=C(C3=CC=CO3)C=C2)CC1

Computed Properties

• Exact Mass: 379.16443955g/mol
• Monoisotopic Mass: 379.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.7Ų

Additional information on 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide

Professional Introduction to 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide (CAS No. 1049245-42-2)

4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide, identified by its CAS number 1049245-42-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential biological activity, particularly in the modulation of neurotransmitter systems. Its unique structural framework, combining a piperazine core with pyridazine and furan moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural composition of 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide encompasses several key functional groups that contribute to its reactivity and biological interactions. The piperazine ring is a well-documented pharmacophore in drug development, often associated with properties such as central nervous system (CNS) activity. The presence of the pyridazine moiety enhances the compound's potential for binding to various biological targets, while the furan substituent introduces additional layers of complexity that may influence its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel compounds that target neurological disorders. The

furan

-containing scaffold of 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide has shown promise in preliminary studies as a modulator of neurotransmitter receptors and ion channels. Specifically, the interaction between this compound and serotonin receptors has been a subject of interest, given the critical role of serotonin in mood regulation, anxiety, and depression.

One of the most compelling aspects of 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide is its potential to serve as a lead compound for the development of new therapeutic agents. The combination of the piperazine and pyridazine rings provides a versatile platform for structural modifications aimed at optimizing bioavailability, selectivity, and efficacy. Researchers have been exploring various derivatives of this compound to enhance its pharmacological properties while minimizing potential side effects.

The N-(4-methoxyphenyl) group in the molecule contributes to its hydrophobic character, which is often an important factor in drug design for improving membrane permeability. This feature, coupled with the electron-rich nature of the furan ring, makes 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide an intriguing candidate for further investigation into its role as an intermediate in synthetic chemistry.

In academic research circles, this compound has been studied for its potential applications in treating conditions such as cognitive disorders and neurodegenerative diseases. The ability of furan-based compounds to interact with specific biological pathways has opened up new avenues for therapeutic intervention. For instance, studies have suggested that molecules with similar scaffolds may have neuroprotective properties, making them valuable candidates for drugs targeting Alzheimer's disease and Parkinson's disease.

The synthesis of 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide represents a significant achievement in organic synthesis, demonstrating the ability to construct complex molecules with high precision. The synthetic route involves multi-step reactions that showcase the expertise required to manipulate heterocyclic systems effectively. This process not only highlights the compound's synthetic accessibility but also underscores its importance as a building block for more complex derivatives.

Evaluation of the pharmacokinetic properties of 4-[6-(furan-2-yl)pyridazin-3-yl]-N-(4-methoxyphenyl)piperazine-1-carboxamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). These findings are crucial for understanding how the compound behaves within the body and for predicting its potential clinical efficacy. The favorable ADME profile observed so far suggests that this molecule could be suitable for oral administration, which would enhance patient compliance and convenience.

The chemical stability of 4-[6-(furan moiety)-substituted]pyridazinone derivatives, including our target compound, is another critical factor in drug development. Stability studies have been conducted to assess how the molecule degrades under various conditions, such as exposure to light, heat, and moisture. These studies are essential for ensuring that the compound remains effective throughout its shelf life and during storage and transportation.

In conclusion, 4-[6-(furan moiety)-substituted]pyridazinone derivatives like 1049245_42_2 are poised to make significant contributions to pharmaceutical research and development. Their unique structural features offer multiple opportunities for further optimization and application in treating neurological disorders. As research continues to uncover new biological targets and mechanisms, compounds such as this one will play an increasingly important role in shaping future therapeutic strategies.